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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde, a unique benzaldehyde derivative. While a
specific CAS number is not publicly registered for this compound, indicating its novelty, this
document outlines its chemical identity, proposes a robust synthetic pathway, predicts its
physicochemical properties, and discusses its potential applications in medicinal chemistry and
materials science. The guide is intended to serve as a foundational resource for researchers
interested in the synthesis and utilization of novel substituted benzaldehydes.

Chemical Identity and Structural Elucidation

3-[(Cyclohexanemethoxy)methyl]benzaldehyde is an aromatic aldehyde characterized by a
benzaldehyde core substituted at the meta-position (C3) with a (cyclohexanemethoxy)methyl
group. This structure combines the reactive aldehyde functionality, a key building block in
organic synthesis, with a bulky, lipophilic cyclohexyl moiety, which can significantly influence
the molecule's steric and electronic properties.
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Table 1: Predicted Chemical Identifiers

Identifier Value

IUPAC Name 3-[(Cyclohexanemethoxy)methyl]lbenzaldehyde
Molecular Formula C15H2002

Molecular Weight 232.32 g/mol

Canonical SMILES O=Cclcccc(COCCLCCCCCl)cl

Structural confirmation of a newly synthesized batch would rely on standard analytical
techniques, including *H NMR, 3C NMR, Mass Spectrometry (MS), and Infrared (IR)
Spectroscopy. The expected spectral data would show characteristic peaks for the aldehyde
proton (~9.9-10.1 ppm in *H NMR), aromatic protons, and the aliphatic protons of the
cyclohexyl and methylene groups.

Proposed Synthetic Route: Williamson Ether
Synthesis

The most logical and efficient approach to synthesizing 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde is via the Williamson ether synthesis.[1][2][3]
[4] This classic Sn2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[1]
[2][3][4] In this proposed pathway, sodium cyclohexylmethoxide, formed by deprotonating
cyclohexylmethanol, acts as the nucleophile, attacking the electrophilic carbon of 3-
(bromomethyl)benzaldehyde.

Rationale for Reagent Selection

o Starting Materials: 3-(Bromomethyl)benzaldehyde and Cyclohexylmethanol (CAS: 100-49-2)
are selected as they are commercially available and provide the necessary carbon skeleton.
[5][6] Cyclohexylmethanol is a primary alcohol, which is ideal for forming a sterically
unhindered alkoxide.[6]

e Base: Sodium hydride (NaH) is a strong, non-nucleophilic base, perfect for the quantitative
deprotonation of cyclohexylmethanol to form the sodium alkoxide in situ.[1]
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» Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide
(DMSO) is chosen to solvate the sodium cation, leaving the alkoxide anion highly
nucleophilic and accelerating the Sn2 reaction rate.[1][2][7]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the proposed synthesis.
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Caption: Proposed workflow for the synthesis of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde.

Detailed Step-by-Step Protocol

o Preparation: Under an inert nitrogen atmosphere, add cyclohexylmethanol (1.0 eq.) to a flask
containing anhydrous DMF.

o Alkoxide Formation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.1 eq.,
60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow
it to warm to room temperature and stir for an additional hour until hydrogen gas evolution
ceases.

e Sn2 Reaction: Cool the resulting sodium cyclohexylmethoxide solution back to 0 °C. Add a
solution of 3-(bromomethyl)benzaldehyde (1.05 eq.) in anhydrous DMF dropwise over 30
minutes.

» Reaction Monitoring: Allow the reaction mixture to stir at room temperature. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting material is
consumed (typically 2-4 hours).

o Workup: Carefully quench the reaction by slowly adding deionized water. Transfer the
mixture to a separatory funnel and extract three times with ethyl acetate.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by flash column
chromatography on silica gel to yield the pure 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde.

Physicochemical Properties (Predicted)

The properties of the title compound can be inferred from its structure and comparison to
analogous compounds like 3-methylbenzaldehyde (m-tolualdehyde) and cyclohexylmethanol.
[S1e1E1eI10][11][12]

Table 2: Predicted Physicochemical Properties
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Predicted .
Property L Rationale
Value/Description
o Similar to many benzaldehyde
Colorless to pale yellow liquid. o
Appearance 6] derivatives and
cyclohexylmethanol.[6]
) ] The benzaldehyde moiety is
Faint, sweet, possibly almond- )
Odor ) ) responsible for the
like aromatic odor.[13] o
characteristic odor.[13]
Significantly higher than both
3-methylbenzaldehyde (~199
- ) °C) and cyclohexylmethanol
Boiling Point > 200 °C
(~181-187 °C) due to
increased molecular weight.[6]
[11]
Sparingly soluble in water;
] ] The large, nonpolar cyclohexyl
B soluble in common organic ) )
Solubility and aromatic groups dominate,
solvents (e.g., ethanol, ether, o N
limiting water solubility.[5][13]
acetone).[5][13]
Expected to be slightly denser
Density ~1.0-1.1g/mLat25°C than water, similar to other

aromatic aldehydes.

Potential Applications in Research and Drug

Development

Benzaldehyde and its derivatives are versatile intermediates in the chemical industry, with

applications ranging from fragrances to pharmaceuticals.[13][14] The unique structure of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde makes it a promising candidate for several

research areas.

As a Scaffold in Medicinal Chemistry
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The aldehyde group is a versatile handle for a wide range of chemical transformations,
including reductive amination, Wittig reactions, and the synthesis of Schiff bases and
chalcones.[15] These derivatives have shown a wide spectrum of biological activities, including
anti-inflammatory, anti-microbial, and anti-proliferative properties. The bulky cyclohexylmethoxy
group can serve as a lipophilic moiety to enhance membrane permeability or to probe steric
pockets in enzyme active sites.[16]

In Materials Science

Benzaldehyde derivatives are used in polymer chemistry to synthesize novel polymers with
specific properties.[15] The title compound could be incorporated into polymer backbones or
used as a precursor for resins and coatings, where the cyclohexyl group could enhance
thermal stability or modify the material's refractive index.[13]

Safety and Handling

While specific toxicity data for this compound is unavailable, it should be handled with the care
appropriate for a novel research chemical. General precautions for handling benzaldehyde
derivatives should be followed:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Avoid contact with skin and eyes.[12]

Do not breathe vapor.[12]

Conclusion

3-[(Cyclohexanemethoxy)methyl]benzaldehyde represents an intriguing, yet-to-be-
commercialized chemical entity. This guide provides a robust, scientifically-grounded
framework for its synthesis via the Williamson ether synthesis. Its uniqgue combination of a
reactive aldehyde and a bulky lipophilic group suggests significant potential as an intermediate
in the development of new pharmaceuticals and advanced materials. Further research is
warranted to fully characterize its properties and explore its utility in various scientific domains.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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